![molecular formula C19H22N2O3 B4763001 2-methoxy-N-[4-(4-morpholinyl)benzyl]benzamide](/img/structure/B4763001.png)
2-methoxy-N-[4-(4-morpholinyl)benzyl]benzamide
Overview
Description
2-methoxy-N-[4-(4-morpholinyl)benzyl]benzamide, also known as GMX1778, is a small molecule inhibitor that has been shown to have potential therapeutic effects in cancer treatment. In
Mechanism of Action
2-methoxy-N-[4-(4-morpholinyl)benzyl]benzamide inhibits the activity of nicotinamide phosphoribosyltransferase (NAMPT), an enzyme that is involved in the biosynthesis of NAD. NAD is an essential cofactor for many cellular processes, including DNA repair and energy metabolism. Cancer cells have a high demand for NAD due to their increased metabolic activity, and inhibition of NAMPT leads to depletion of NAD and subsequent cell death.
Biochemical and physiological effects:
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, potentially enhancing their efficacy.
Advantages and Limitations for Lab Experiments
2-methoxy-N-[4-(4-morpholinyl)benzyl]benzamide has several advantages for lab experiments, including its small size and ease of synthesis. However, it also has limitations, including its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2-methoxy-N-[4-(4-morpholinyl)benzyl]benzamide. One area of interest is the development of more potent and selective NAMPT inhibitors. Another area of interest is the investigation of the combination of this compound with other cancer therapies, such as immunotherapy. Finally, the potential use of this compound in other diseases, such as metabolic disorders, is also an area of future research.
In conclusion, this compound has shown promising results as a potential cancer therapy through its inhibition of the NAD biosynthesis pathway. Further research is needed to fully understand its mechanism of action and potential applications in cancer treatment and other diseases.
Scientific Research Applications
2-methoxy-N-[4-(4-morpholinyl)benzyl]benzamide has been shown to have potential therapeutic effects in cancer treatment. It works by inhibiting the activity of nicotinamide adenine dinucleotide (NAD) biosynthesis pathway, which is essential for cancer cell survival. This compound has been tested in preclinical studies and has shown promising results in inhibiting the growth of various cancer cell lines, including breast, prostate, and lung cancer.
properties
IUPAC Name |
2-methoxy-N-[(4-morpholin-4-ylphenyl)methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-23-18-5-3-2-4-17(18)19(22)20-14-15-6-8-16(9-7-15)21-10-12-24-13-11-21/h2-9H,10-14H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAQHUVIQACLPQU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NCC2=CC=C(C=C2)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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